Cas no 1259113-48-8 (N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide)

• Product Name: N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide
• CAS No: 1259113-48-8
• MF: C₁₄H₁₁BrCl₂N₂O₂S
• MW: 422.124339342117
• CID: 6247748
• PubChem ID: 51129664
• Update Time: 2025-07-23

N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS034747061
• Z968744788
• EN300-26597558
• 1259113-48-8
• N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide

• Inchi： 1S/C14H11BrCl2N2O2S/c15-10-3-1-9(2-4-10)14(7-8-14)19-22(20,21)11-5-6-12(16)18-13(11)17/h1-6,19H,7-8H2
• InChI Key： UQNXCRXZXGZHOQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1)NS(C1C(=NC(=CC=1)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 419.91
• Monoisotopic Mass: 419.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide

Comprehensive Overview of N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide (CAS No. 1259113-48-8)

N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide (CAS No. 1259113-48-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropyl ring, a 4-bromophenyl group, and a 2,6-dichloropyridine-3-sulfonamide moiety. Its structural complexity makes it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's sulfonamide group is a key functional moiety, often associated with biological activity. Sulfonamides are widely recognized for their role in antimicrobial agents, enzyme inhibitors, and other therapeutic applications. The presence of dichloropyridine further enhances its potential as a building block in medicinal chemistry, offering opportunities for targeted modifications to improve pharmacokinetic properties.

Researchers are increasingly exploring N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide due to its versatility in synthetic chemistry. Its bromophenyl group allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. This adaptability makes it a valuable intermediate for developing novel compounds with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

In the context of current trends, the demand for heterocyclic compounds and sulfonamide derivatives is rising, driven by their utility in drug design and material innovation. Searches for terms like "sulfonamide applications in drug discovery" and "bromophenyl cyclopropyl synthesis" reflect growing interest in this field. The compound's unique structure aligns with these trends, positioning it as a subject of ongoing research.

From an industrial perspective, CAS No. 1259113-48-8 is often discussed in relation to scalable synthesis methods and cost-effective production. Optimizing its synthesis route is a key focus, as it can significantly impact the feasibility of large-scale applications. Questions like "how to synthesize N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide" are frequently encountered in academic and industrial forums, highlighting its relevance.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure compliance with regulatory standards. Researchers often search for "safety data sheet for sulfonamide derivatives" to ensure safe laboratory practices.

In summary, N-[1-(4-bromophenyl)cyclopropyl]-2,6-dichloropyridine-3-sulfonamide (CAS No. 1259113-48-8) represents a fascinating area of study with broad potential. Its structural features, combined with current research trends, make it a compound of significant interest for scientists and industry professionals alike. As exploration continues, its applications are likely to expand, offering new opportunities in science and technology.